Cas no 748783-21-3 (6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide)

• Product Name: 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
• CAS No: 748783-21-3
• MF: C₁₈H₁₆ClN₅O₃S
• MW: 417.869340896606
• CID: 6431351
• PubChem ID: 2378821
• Update Time: 2025-06-08

6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26606776
• SMR001246314
• 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
• MLS002163934
• Z27741577
• 748783-21-3
• AKOS034025588

• Inchi： 1S/C18H16ClN5O3S/c1-11-9-17(22-12(2)21-11)24-28(26,27)15-6-4-14(5-7-15)23-18(25)13-3-8-16(19)20-10-13/h3-10H,1-2H3,(H,23,25)(H,21,22,24)
• InChI Key： DENQZODIGSTZSF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C=CC(=CC=1)S(NC1C=C(C)N=C(C)N=1)(=O)=O)=O

Computed Properties

• Exact Mass: 417.0662383g/mol
• Monoisotopic Mass: 417.0662383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 122Ų

Additional information on 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide

Introduction to 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (CAS No. 748783-21-3)

6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 748783-21-3, represents a sophisticated molecular structure that combines elements of pyridine, phenyl, and sulfamoyl groups, making it a promising candidate for various biochemical applications.

The molecular architecture of 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of multiple functional groups, including a chloro substituent and a sulfamoyl moiety, enhances its potential as an intermediate in the synthesis of more complex pharmaceutical agents. This compound's ability to modulate biological pathways makes it particularly relevant in the study of enzyme inhibition and receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, pyridine derivatives have shown exceptional promise due to their versatility and efficacy. The specific arrangement of atoms in 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide contributes to its unique pharmacological properties, which are being extensively explored in academic and industrial research settings.

In the realm of academic research, this compound has been studied for its potential role in addressing various therapeutic challenges. Researchers have been particularly interested in its interaction with enzymes and receptors that are implicated in inflammatory responses and metabolic disorders. The sulfamoyl group, a key feature of this molecule, is known for its ability to enhance binding affinity and selectivity, which are critical factors in drug design.

The synthesis of 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of intermediate compounds, followed by functional group transformations that introduce the necessary substituents. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. By leveraging its unique chemical properties, researchers aim to create drugs that are more effective and have fewer side effects compared to existing treatments. The pyridine ring, for instance, is known for its ability to engage with a wide range of biological targets, making it an ideal scaffold for drug design.

The sulfamoyl group also plays a crucial role in modulating the pharmacokinetic properties of the compound. This moiety can influence solubility, metabolic stability, and distribution within the body, all of which are critical factors in determining the overall efficacy of a drug. By fine-tuning these properties, scientists can develop compounds that exhibit optimal pharmacological profiles.

Current research initiatives involving 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide are focused on elucidating its mechanisms of action and exploring its potential therapeutic applications. Preclinical studies have demonstrated promising results in models of inflammation and metabolic disorders, suggesting that this compound may have significant clinical relevance. Further investigations are underway to validate these findings and translate them into tangible therapeutic benefits for patients.

The integration of computational methods into drug discovery has accelerated the development process significantly. Molecular modeling techniques allow researchers to predict how 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide will interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and structural requirements, enabling more informed decisions during the design phase.

In conclusion, 6-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (CAS No. 748783-21-3) represents a cutting-edge compound with immense potential in pharmaceutical research. Its sophisticated molecular structure and multifaceted functional groups make it a versatile tool for developing novel therapeutic agents. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in medicine today.